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Compound of Interest

Compound Name: (+)-Fenchone

Cat. No.: B1227562

Introduction

(+)-Fenchone is a bicyclic monoterpenoid and a ketone with a camphor-like odor.[1][2] It is a
colorless to pale yellow oily liquid found as a natural constituent in the essential oils of plants
like fennel.[2][3] In research and development, particularly in the pharmaceutical and fragrance
industries, (+)-Fenchone is utilized as a flavoring agent, in perfumery, and as a chiral starting
material in organic synthesis.[4] Due to its chemical properties, appropriate safety procedures
are paramount to ensure the well-being of laboratory personnel and to prevent environmental
contamination. These notes provide detailed protocols for the safe handling, storage, and
disposal of (+)-Fenchone in a laboratory setting.

Hazard Identification and Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, (+)-Fenchone is classified as follows:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5]
o Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[5]

o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting
effects.[5]
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o Flammable Liquid (Category 3 or 4): Some sources classify it as a flammable or combustible

liquid.[1][6]

It is also noted as a mild skin irritant.[1] The toxicological properties have not been fully

investigated, so it should be handled with care.[7]

Physical and Chemical Properties

Proper understanding of the physical and chemical properties of (+)-Fenchone is essential for

its safe handling.

Property Value Reference(s)

Molecular Formula C10H160 [5]

Molecular Weight 152.23 g/mol [31[5]
Colorless to pale yellow oily

Appearance o [31[8]
liquid

Odor Camphor-like [1]8]

Melting Point 5-7 °C (41-43 °F) [4]

- ) 192-194 °C (378-381 °F) at

Boiling Point [1]8]

760 mmHg
) Approximately 60-66.5 °C

Flash Point [8]
(140-151.7 °F) (closed cup)

Density ~0.948 g/cm3 at 20-25 °C [9]

Solubility in Water

Practically insoluble

[1]

Solubility in Solvents

Soluble in chloroform and

methanol (slightly)

[4]

Vapor Pressure

0.463 mmHg at 25 °C

(estimated)

[8]

Protocols for Safe Laboratory Use
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Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

e Always handle (+)-Fenchone in a well-ventilated area.[5] The use of a chemical fume hood
is strongly recommended to avoid inhalation of vapors.[10]

o Ensure that a safety shower and an eyewash station are readily accessible in the work area.

[5]
Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles with side-shields conforming to EN166 or
NIOSH-approved standards.[5][6]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected before use.
Dispose of contaminated gloves properly after use.[6][10]

» Skin and Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[5]
[10]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection may not be necessary.[11] For large-scale use or in case of spills, a
NIOSH/MSHA-approved respirator may be required.[11]

Handling and Storage Protocol

Handling:

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mist.[7]

Keep away from open flames, hot surfaces, and other sources of ignition.[7][10]

Take precautionary measures against static discharge.[10]
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» Use only non-sparking tools when handling.[10]
e Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Keep away from heat, sparks, and flame.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5][10]

For long-term storage, refrigeration is recommended.[4]

Experimental Protocol: Preparation of a Standard
Solution

This protocol describes the preparation of a 1 mg/mL stock solution of (+)-Fenchone in ethanol
for use in gas chromatography (GC) analysis.

Materials:

(+)-Fenchone

Anhydrous Ethanol (ACS grade or higher)

10 mL volumetric flask

Analytical balance

Micropipette or syringe

Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

e Ensure all work is performed inside a chemical fume hood.
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Place the 10 mL volumetric flask on the analytical balance and tare it.

Carefully transfer approximately 10 mg of (+)-Fenchone into the volumetric flask using a
micropipette. Record the exact weight.

Add approximately 5 mL of anhydrous ethanol to the flask to dissolve the (+)-Fenchone.
Swirl gently to mix.

Once dissolved, add more ethanol to bring the volume to the 10 mL mark.
Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.

Store the standard solution in a cool, dark place, away from ignition sources.

Emergency Procedures
First Aid Measures

« If Swallowed: Do NOT induce vomiting.[6] Rinse mouth with water and call a physician or
poison control center immediately.[5]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing and shoes.[6][7] Seek medical attention if irritation persists.

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[7] Remove contact lenses if present and easy to do. Get medical attention.

If Inhaled: Move the person into fresh air.[6] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a physician.[6]

Accidental Release Measures

o Evacuate personnel to a safe area.[5]

o Ensure adequate ventilation.
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» Remove all sources of ignition.[7]
o Wear appropriate personal protective equipment (PPE).[5]
o Contain the spillage. Prevent it from entering drains.[6]

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[6]7]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Unsuitable Extinguishing Media: Do not use a solid water stream (water jet) as it may scatter
and spread the fire.[6][13]

o Specific Hazards: The material is combustible and containers may explode when heated.[7]
Hazardous decomposition products include carbon monoxide and carbon dioxide.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Waste Disposal

Dispose of (+)-Fenchone and its contaminated packaging in accordance with all applicable
federal, state, and local regulations.[5] Waste must be handled by a licensed disposal
company.[6] Do not mix with other waste.[6] Empty containers may retain product residue and
should be treated as hazardous waste.[12]

Visualized Workflows
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Emergency Protocol

Y
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Workflow for the safe handling of (+)-Fenchone.
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(+)-Fenchone Spill Detected

Alert personnel in the
immediate area
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Ensure proper ventilation
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Emergency response procedure for a (+)-Fenchone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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